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Compound of Interest

Compound Name: 6-iodo-2,3-dihydro-1h-indole HCI

Cat. No.: B14033805

Executive Summary & Scope

This technical guide serves as an advanced Safety Data Sheet (SDS) and operational manual
for 6-lodoindoline Hydrochloride (CAS: 115666-46-1).[1] Unlike generic safety sheets, this
document integrates physicochemical stability profiles with practical handling protocols.

Target Audience: Synthetic organic chemists, medicinal chemists, and HSE officers. Critical
Note: This compound is a halogenated indoline salt. Its handling requires simultaneous
management of light sensitivity (due to the C—I bond) and hygroscopicity (due to the HCI salt
form).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]

Understanding the molecular architecture is the first step in safety. The iodine atom at the 6-
position is a "soft" leaving group, making the compound susceptible to photolytic cleavage,
while the indoline core is prone to oxidative dehydrogenation to indole.
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Parameter Specification Technical Insight

) 6-lodo-2,3-dihydro-1H-indole Core scaffold for drug
Chemical Name

hydrochloride discovery.[1]
CAS Number 115666-46-1 Specific to the HCI salt form.[1]
Salt stoichiometry is typically
Molecular Formula CsHsIN[1][2] - HCI 11
] Free base: ~245.06 g/mol ;
Molecular Weight ~281.52 g/mol
HCI: ~36.46 g/mol .
Warning: Pink/Purple tint
Appearance Off-white to beige powder indicates iodine liberation
(decomposition).[1]
N Aqueous solutions will be
Solubility Water, Methanol, DMSO o
acidic (pH < 4).
] ] High lattice energy typical of
Melting Point >200°C (Decomposes)

HCl salts.[1]

Hazard Identification (GHS Classification)

While specific toxicological data for this isomer is limited, Structure-Activity Relationship (SAR)
analysis with 5-iodoindoline and general aryl halides dictates the following risk profile.

Mechanistic Toxicology[1]

e Irritation (Acidic Moiety): Upon contact with mucous membranes (eyes/lungs), the hydrolysis
of the HCI salt releases hydrochloric acid, causing immediate irritation.

o Sensitization (Aryl Halide): Halogenated aromatics can act as haptens, potentially binding to
skin proteins and causing allergic dermatitis over repeated exposure.

GHS Label Elements

Signal Word:WARNING
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Hazard Code Description Mechanism of Action

o Acidic hydrolysis on skin
H315 Causes skin irritation
surface.[1]

Corrosive action of HCI salt on

H319 Causes serious eye irritation )
corneal tissue.[1]
] o Inhalation of dust/aerosol
H335 May cause respiratory irritation o
irritates bronchial lining.
) Predicted based on indoline
H302 Harmful if swallowed

class toxicity.[1]

Stability & Reactivity: The "lodine-Indoline"
Paradox[1][4]

The handling challenge lies in the competing instabilities of the molecule.

o Photolytic Deiodination: The C—I bond energy (~57 kcal/mol) is significantly lower than C—Br
or C—CI. UV/Visible light exposure generates radical species, liberating elemental iodine (

), which catalyzes further degradation.

o Oxidative Dehydrogenation: The indoline (dihydroindole) ring is thermodynamically driven to
aromatize into the fully aromatic indole system. This is accelerated by air and light.

Degradation Pathway Visualization

The following diagram illustrates the cascade of failure if storage protocols are ignored.
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Figure 1: Mechanistic degradation pathways showing why light and air exclusion are non-
negotiable.[1]

Advanced Handling Protocols
Storage Requirements

o Temperature: Store at 2—8°C (Refrigerated). Long-term storage >6 months requires -20°C.

o Atmosphere: Store under Argon or Nitrogen.[1] The HCI salt is hygroscopic; moisture
absorption accelerates hydrolysis and oxidation.

o Container: Amber glass vials with Teflon-lined caps. Do not use clear glass wrapped in foil as
a permanent solution (foil tears).

Weighing & Transfer (The "Static" Challenge)

Hydrochloride salts often carry static charge, causing powder to "jump" and spread, increasing
inhalation risk.

» Engineering Control: Use an ionizing blower or anti-static gun inside the balance enclosure.

e Technique: Do not use metal spatulas if the powder is free-flowing and charged; use anti-
static plastic or wood.

e PPE: Nitrile gloves (double-gloved recommended due to iodine permeability risks), lab coat,
and safety glasses.

Reaction Setup

When using 6-iodoindoline HCI in cross-coupling (e.g., Buchwald-Hartwig) or substitution
reactions:

e Neutralization: The HCI must be neutralized in situ or prior to the main reaction. Typically, an
extra equivalent of base (e.g.,

) is required.
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o Degassing: Solvents must be degassed.[1] Dissolved oxygen coupled with trace metal
catalysts will rapidly oxidize the indoline to indole.

Emergency Response & Waste Management
Operational Safety Workflow

This flowchart defines the decision matrix for handling spills or exposure.

Incident Detected

Identify Type

Solid Spill Personnel Exposure

Skin Contact Eye Contact

1. Dampen with NaHCOs (aq) 1. Wash with Soap/Water (15m) 1. Irrigate (15m)
2. Sweep (No Dust) 2. Check for lodine Stain 2. Do NOT Neutralize
3. Place in Haz Waste 3. Seek Medical Aid 3. Emergency Room

Click to download full resolution via product page

Figure 2: Emergency response decision matrix. Note the specific instruction to dampen spills
with bicarbonate to neutralize acidity.

Waste Disposal[1][4][7][8]
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» Category: Halogenated Organic Waste.[1]

e Specifics: Do not mix with strong oxidizers (e.g., nitric acid waste) as this may liberate toxic
iodine gas (

) or chlorine gas (
) from the HCI salt.

» Neutralization: Small amounts can be treated with aqueous sodium thiosulfate to quench any
liberated iodine before disposal into the organic waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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